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Compound of Interest

Compound Name: Reactive red 180

Cat. No.: B12380738

Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

the Reactive Red 180 dyeing process. The information is presented in a question-and-answer

format to directly address potential issues encountered during experimentation.

Frequently Asked Questions (FAQs)
Q1: What is the optimal pH for the fixation of Reactive Red 180 on cellulosic fibers like cotton?

The optimal pH for the fixation of Reactive Red 180, a vinyl sulfone-type reactive dye, on

cotton is in the alkaline range, typically between pH 10.5 and 11.0.[1] Under these conditions,

the hydroxyl groups of the cellulose fibers are sufficiently ionized to react with the dye

molecules, forming a stable covalent bond. This reaction leads to excellent wash fastness.

Research on similar reactive dyes has shown that the highest color strength is often achieved

at a pH of 11.[2]

Q2: What happens if the pH is too low or too high?

A pH below the optimal range will result in a low degree of cellulose ionization, leading to poor

dye fixation and a lighter shade. Conversely, a pH that is too high will significantly accelerate
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the hydrolysis of the Reactive Red 180 dye.[1][3] Hydrolysis is a competing reaction where the

dye reacts with water instead of the fiber, rendering it inactive.[4] This leads to a lower color

yield and wasted dye.

Q3: What is the role of alkali in the dyeing process?

Alkali, typically sodium carbonate (soda ash), is added to the dye bath to raise the pH to the

optimal level for fixation.[5] The alkaline environment is essential for the chemical reaction that

covalently bonds the dye to the fiber. The amount of alkali required depends on the desired

depth of shade and the liquor ratio.

Q4: What are the other key parameters to control besides pH?

Besides pH, other critical parameters in the Reactive Red 180 dyeing process include:

Temperature: For "hot brand" reactive dyes like Reactive Red 180, the temperature is

typically raised to 80-90°C for fixation.[6][7] Higher temperatures increase the rate of both

the dyeing reaction and hydrolysis.

Electrolyte (Salt): An electrolyte, such as sodium chloride or sodium sulfate, is added to the

dye bath to improve the exhaustion of the dye onto the fiber. It does this by neutralizing the

negative surface charge of the cotton fiber, which would otherwise repel the negatively

charged dye molecules.[5]

Dyeing Time: The duration of the dyeing process at the fixation temperature is crucial to

ensure complete reaction between the dye and the fiber.
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Problem Potential Cause Recommended Solution

Low Color Yield / Light Shade
The pH of the dye bath was

too low for efficient fixation.

Ensure the pH is within the

optimal range of 10.5-11.0

during the fixation step by

accurately measuring and

adjusting with sodium

carbonate.

The pH of the dye bath was

too high, causing excessive

hydrolysis of the dye.

Avoid exceeding a pH of 11.5.

Prepare the alkali solution just

before use and add it to the

dye bath in stages if

necessary.

Insufficient electrolyte (salt)

concentration.

Use the recommended amount

of sodium chloride or sodium

sulfate based on the depth of

shade to ensure good dye

exhaustion.

Incorrect dyeing temperature.

For hot brand reactive dyes

like Reactive Red 180, ensure

the fixation temperature

reaches and is maintained at

80-90°C.

Uneven Dyeing (Patchy or

Streaky)

Improper dissolution of the dye

or chemicals.

Ensure the dye, salt, and alkali

are fully dissolved before

adding them to the dye bath.

The alkali was added too

quickly.

Add the alkali solution

gradually to the dye bath to

ensure an even increase in pH

and a level fixation of the dye.

Poor circulation of the dye

liquor.

Ensure adequate agitation or

circulation of the dye bath to

maintain a uniform

concentration of dye and
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chemicals around the

substrate.

Poor Wash Fastness
Incomplete fixation of the dye

due to suboptimal pH.

Verify and maintain the pH at

the recommended level during

the fixation stage.

Inadequate removal of

hydrolyzed dye.

After dyeing, thoroughly rinse

and soap the fabric to remove

any unfixed or hydrolyzed dye

from the surface.

Experimental Protocols
Standard Exhaust Dyeing Protocol for Cotton with
Reactive Red 180 (Hot Brand)
This protocol is a general guideline for a laboratory-scale exhaust dyeing process.

Materials and Reagents:

Cotton fabric

Reactive Red 180 dye

Sodium chloride (NaCl) or Glauber's salt (Na₂SO₄)

Sodium carbonate (Na₂CO₃)

Wetting agent (optional)

Sequestering agent (optional)

Acetic acid (for neutralization)

Equipment:

Laboratory dyeing machine (e.g., beaker dyer)
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pH meter

Beakers and graduated cylinders

Heating and stirring apparatus

Procedure:

Preparation of the Dye Bath:

Set the dye bath at room temperature with the required amount of water (e.g., a liquor

ratio of 1:20).

Add a wetting agent and a sequestering agent if necessary, and stir to dissolve.

Adjust the initial pH of the dye bath to 6.0-7.0.

Dyeing - Exhaustion Phase:

Introduce the wetted cotton fabric into the dye bath.

Add the pre-dissolved Reactive Red 180 dye solution.

Start agitation and gradually raise the temperature to 80-90°C over 30 minutes.

During the temperature rise, add the required amount of sodium chloride in two or three

portions.

Continue dyeing at 80-90°C for 30 minutes to allow for dye exhaustion.

Dyeing - Fixation Phase:

After the exhaustion phase, add the pre-dissolved sodium carbonate solution to the dye

bath to raise the pH to 10.5-11.0.[6]

Continue dyeing at 80-90°C for another 45-60 minutes for fixation.[6]

After-treatment:
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Drain the dye bath.

Rinse the dyed fabric with cold water.

Neutralize the fabric with a dilute solution of acetic acid (e.g., 1 g/L) at 60°C for 10

minutes.[6]

Perform a soaping wash with a suitable detergent at or near the boil to remove any

unfixed and hydrolyzed dye.

Rinse thoroughly with hot and then cold water.

Dry the fabric.

Quantitative Data Summary

Parameter Recommended Value/Range Reference

Dye Concentration 1-4% on weight of fabric (o.w.f) General practice

Electrolyte (NaCl or Na₂SO₄)
40-80 g/L (depending on

shade depth)
[6]

Alkali (Na₂CO₃) 15-20 g/L General practice

Fixation pH 10.5 - 11.0 [1]

Fixation Temperature 80 - 90°C [6][7]

Fixation Time 45 - 60 minutes [6]

Liquor Ratio 1:10 to 1:30 [6]

Visualizations
Chemical Reaction Pathway of Reactive Red 180 with
Cellulose
The following diagram illustrates the key steps in the reaction between a vinyl sulfone reactive

dye, such as Reactive Red 180, and a cellulose fiber under alkaline conditions.
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Dye Activation

Cellulose Activation Fixation Reaction

Hydrolysis (Side Reaction)

Dye-SO₂-CH₂-CH₂-OSO₃H
(Inactive Dye)

Dye-SO₂-CH=CH₂

(Active Vinyl Sulfone)
Elimination (OH⁻)

Dye-SO₂-CH₂-CH₂-O-Cellulose
(Covalent Bond)

Dye-SO₂-CH₂-CH₂-OH
(Inactive Hydrolyzed Dye)

Reaction with H₂O (OH⁻)

Cellulose-OH Cellulose-O⁻

(Cellulosate anion)
Ionization (OH⁻)

Click to download full resolution via product page

Caption: Covalent bond formation and hydrolysis of Reactive Red 180.

Experimental Workflow for Reactive Dyeing
This diagram outlines the major steps in a typical laboratory exhaust dyeing process for cotton

with Reactive Red 180.
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Caption: Exhaust dyeing workflow for Reactive Red 180 on cotton.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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